Cas no 1691108-59-4 (1-(2,3-difluoro-4-methylphenyl)cyclohexanol)
1-(2,3-difluoro-4-methylphenyl)cyclohexanol Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,3-difluoro-4-methylphenyl)cyclohexanol
- Cyclohexanol, 1-(2,3-difluoro-4-methylphenyl)-
-
- Inchi: 1S/C13H16F2O/c1-9-5-6-10(12(15)11(9)14)13(16)7-3-2-4-8-13/h5-6,16H,2-4,7-8H2,1H3
- InChI Key: VLEMKGFFUZDBIF-UHFFFAOYSA-N
- SMILES: OC1(C2C=CC(C)=C(F)C=2F)CCCCC1
Experimental Properties
- Density: 1.186±0.06 g/cm3(Predicted)
- Boiling Point: 321.9±42.0 °C(Predicted)
- pka: 13.76±0.20(Predicted)
1-(2,3-difluoro-4-methylphenyl)cyclohexanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB602340-250mg |
1-(2,3-Difluoro-4-methylphenyl)cyclohexanol; . |
1691108-59-4 | 250mg |
€416.00 | 2024-04-19 | ||
| abcr | AB602340-500mg |
1-(2,3-Difluoro-4-methylphenyl)cyclohexanol; . |
1691108-59-4 | 500mg |
€572.40 | 2024-04-19 | ||
| abcr | AB602340-1g |
1-(2,3-Difluoro-4-methylphenyl)cyclohexanol; . |
1691108-59-4 | 1g |
€779.80 | 2024-04-19 |
1-(2,3-difluoro-4-methylphenyl)cyclohexanol Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on 1-(2,3-difluoro-4-methylphenyl)cyclohexanol
Introduction to 1-(2,3-difluoro-4-methylphenyl)cyclohexanol (CAS No. 1691108-59-4)
1-(2,3-difluoro-4-methylphenyl)cyclohexanol, identified by its CAS number 1691108-59-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclohexanol backbone conjugated with a substituted aromatic ring, featuring fluoro and methyl groups. The structural features of this molecule make it a promising candidate for further exploration in drug discovery, particularly due to its unique electronic and steric properties.
The presence of fluoro substituents in the aromatic ring is a critical aspect of its molecular design. Fluorine atoms are known to influence the pharmacokinetic and pharmacodynamic properties of molecules significantly. In particular, the electron-withdrawing nature of fluorine can enhance metabolic stability, improve binding affinity to biological targets, and modulate lipophilicity. These attributes are highly valued in the development of novel therapeutic agents, where optimizing these properties can lead to more effective and durable drugs.
The 2,3-difluoro configuration on the aromatic ring introduces additional complexity to the molecule's behavior. This specific arrangement can affect both the electronic distribution and the spatial orientation of the molecule, which are crucial factors in determining its interaction with biological systems. Recent studies have highlighted the role of such fluoro-substituted aromatic compounds in inhibiting various enzymatic pathways and receptor interactions, making them relevant for treating a wide range of diseases.
The 4-methyl group on the phenyl ring further contributes to the molecule's overall profile. Methyl groups are often introduced to enhance solubility, improve metabolic stability, and increase binding affinity. In the context of 1-(2,3-difluoro-4-methylphenyl)cyclohexanol, this methyl group may play a role in fine-tuning its pharmacological activity by influencing both its shape and electronic properties. The combination of these substituents creates a molecule with a rich structural framework that warrants detailed investigation.
One of the most compelling aspects of this compound is its potential application in the development of novel therapeutics. The cyclohexanol moiety is a common scaffold in many bioactive molecules, known for its ability to facilitate favorable interactions with biological targets. When combined with the fluoro- and methyl-substituted aromatic ring, it creates a molecule that is both structurally diverse and functionally intriguing.
Recent advancements in computational chemistry have enabled researchers to predict the behavior of such molecules with greater accuracy. By leveraging techniques such as molecular dynamics simulations and quantum mechanical calculations, scientists can gain insights into how 1-(2,3-difluoro-4-methylphenyl)cyclohexanol interacts with biological targets at an atomic level. These studies have revealed that the fluoro substituents may enhance binding affinity by stabilizing key interactions through their electron-withdrawing effects.
The pharmaceutical industry has shown increasing interest in fluoro-substituted compounds due to their favorable pharmacokinetic profiles. For instance, fluorinated drugs often exhibit improved bioavailability and longer half-lives compared to their non-fluorinated counterparts. This has led to numerous fluorinated drugs being approved for clinical use across various therapeutic areas. The potential of 1-(2,3-difluoro-4-methylphenyl)cyclohexanol to join this list highlights its significance as a candidate for further development.
In vitro studies have begun to explore the biological activity of this compound, revealing promising results in preliminary assays. These studies suggest that it may exhibit inhibitory effects on certain enzymes and receptors relevant to conditions such as inflammation and neurodegeneration. The precise mechanisms by which it exerts these effects are still under investigation but preliminary data indicate that its unique structure provides multiple points of interaction with biological targets.
The synthesis of 1-(2,3-difluoro-4-methylphenyl)cyclohexanol presents an interesting challenge due to the need for precise functionalization at multiple positions on the aromatic ring. Advanced synthetic methodologies are required to achieve high yields and purity levels necessary for pharmaceutical applications. Researchers have employed techniques such as cross-coupling reactions and directed ortho-metalation strategies to construct this complex molecule efficiently.
As research continues, it is anticipated that more derivatives of this compound will be explored to optimize its pharmacological properties further. By systematically modifying its structure—such as altering the position or type of substituents—scientists can fine-tune its activity toward specific therapeutic goals while maintaining or enhancing desirable characteristics like metabolic stability and solubility.
The integration of 1-(2,3-difluoro-4-methylphenyl)cyclohexanol into drug development pipelines represents a significant step forward in addressing unmet medical needs through innovative chemical design. Its unique combination of structural features positions it as a valuable asset for medicinal chemists seeking new leads for therapeutic agents capable of modulating complex biological pathways effectively.
1691108-59-4 (1-(2,3-difluoro-4-methylphenyl)cyclohexanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)